Cas no 2411634-46-1 (1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride)

• Product Name: 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride
• CAS No: 2411634-46-1
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 5039449
• PubChem ID: 154703139
• Update Time: 2025-10-28

1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride
• 5-amino-1,2,3,5-tetrahydro-3-benzazepin-4-one;hydrochloride
• 1-AMINO-1,3,4,5-TETRAHYDRO-2H-3-BENZAZEPIN-2-ONE HYDROCHLORIDE
• 1-amino-1,3,4,5-tetrahydro-3-benzazepin-2-one hydrochloride
• D86155
• 2411634-46-1

• Inchi： 1S/C10H12N2O.ClH/c11-9-8-4-2-1-3-7(8)5-6-12-10(9)13;/h1-4,9H,5-6,11H2,(H,12,13);1H
• InChI Key： WVFGEUUETIEMTG-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(C2C=CC=CC=2CCN1)N

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Additional information on 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride

Comprehensive Overview of 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride (CAS No. 2411634-46-1)

The compound 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride (CAS No. 2411634-46-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzazepine core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other neuroactive compounds.

One of the key reasons for the growing interest in 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride is its role in medicinal chemistry. The benzazepine scaffold is known for its versatility in drug design, often appearing in molecules targeting G-protein-coupled receptors (GPCRs). This has led to increased searches for "benzazepine derivatives in drug discovery" and "CAS 2411634-46-1 applications" across scientific databases and search engines.

From a synthetic perspective, the hydrochloride salt form of this compound enhances its stability and solubility, which are critical factors for pharmacokinetic studies. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates, as machine learning models frequently identify benzazepine-based structures as promising candidates for further optimization. This aligns with popular search queries like "AI in pharmaceutical synthesis" and "predictive modeling for drug intermediates."

Another area of interest is the compound's potential in addressing neurodegenerative diseases. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, researchers are exploring novel small-molecule therapeutics. The 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one framework could serve as a building block for neuroprotective agents, a topic frequently searched in conjunction with "new CNS drug targets 2024."

Quality control and analytical characterization of CAS 2411634-46-1 are also critical discussion points. Advanced techniques such as HPLC-MS and NMR spectroscopy are employed to ensure purity, reflecting the industry's focus on "analytical methods for pharmaceutical intermediates." Additionally, the compound's crystallographic data and salt formation studies are often cited in patents, further driving its relevance in intellectual property searches.

In conclusion, 1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride represents a compelling case study in modern drug development. Its multifaceted applications—from GPCR modulation to neurotherapeutic potential—make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative medicinal chemistry and next-generation therapeutics.